Cas no 1247835-77-3 ([2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine)

• Product Name: [2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine
• CAS No: 1247835-77-3
• MF: C₁₃H₂₁NO₂
• MW: 223.31134390831
• CID: 5548364
• Update Time: 2025-07-21

[2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine Chemical and Physical Properties

Names and Identifiers

• Benzeneethanamine, 4-methoxy-N-(2-methoxy-1-methylethyl)-
• 2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine
• [2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine

• Inchi： 1S/C13H21NO2/c1-11(10-15-2)14-9-8-12-4-6-13(16-3)7-5-12/h4-7,11,14H,8-10H2,1-3H3
• InChI Key： OKQLLRRXXTZITQ-UHFFFAOYSA-N
• SMILES： C1(CCNC(C)COC)=CC=C(OC)C=C1

Experimental Properties

• Density: 0.980±0.06 g/cm3(Predicted)
• Boiling Point: 313.8±22.0 °C(Predicted)
• pka: 9.66±0.28(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenethylamines

Additional information on [2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine

Professional Introduction to [2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine and CAS No. 1247835-77-3

The compound with the CAS number 1247835-77-3 and the product name [2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine represents a significant advancement in the field of chemical and pharmaceutical research. This compound, characterized by its unique structural and functional properties, has garnered considerable attention due to its potential applications in various biomedical and therapeutic contexts.

The molecular structure of [2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine consists of a phenyl ring substituted with a methoxy group at the 4-position, linked to an ethyl chain that further extends into a propan-2-ylamine moiety. This intricate arrangement imparts specific physicochemical properties, making it a versatile candidate for drug design and development. The presence of both hydrophobic and hydrophilic regions in its structure enhances its solubility and bioavailability, crucial factors for effective pharmacological action.

In recent years, there has been a growing interest in exploring novel compounds that can modulate biological pathways associated with neurological disorders, cardiovascular diseases, and inflammatory conditions. The [2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine molecule has been extensively studied for its potential role in these areas. For instance, preliminary research suggests that this compound may interact with specific neurotransmitter receptors, potentially offering therapeutic benefits in managing conditions such as depression and anxiety.

One of the most compelling aspects of this compound is its ability to cross the blood-brain barrier, a critical requirement for many central nervous system (CNS) drugs. The optimization of pharmacokinetic profiles through structural modifications has been a focal point in recent studies. Researchers have demonstrated that by fine-tuning the substituents on the phenyl ring and the aliphatic chain, it is possible to enhance both the potency and selectivity of the compound.

The synthesis of [2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine involves multi-step organic reactions that require precise control over reaction conditions. Advanced synthetic methodologies, including palladium-catalyzed cross-coupling reactions and nucleophilic substitutions, have been employed to achieve high yields and purity. These techniques not only facilitate the production of the compound but also allow for rapid screening of analogs with improved properties.

The pharmacological profile of this compound has been evaluated through both in vitro and in vivo studies. In cell-based assays, it has shown promising activity against various targets relevant to human health. For example, it has demonstrated inhibitory effects on enzymes involved in inflammation and oxidative stress, which are key mechanisms underlying many chronic diseases. Animal models have further corroborated these findings, showing potential therapeutic benefits without significant side effects.

The integration of computational chemistry tools has significantly accelerated the discovery process for compounds like [2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine. Molecular docking simulations have been used to predict binding affinities and interactions with biological targets, providing valuable insights into its mechanism of action. These computational approaches complement traditional experimental methods, enabling researchers to design more effective drug candidates with greater efficiency.

Future directions in the research of this compound include exploring its potential as an intermediate in the synthesis of more complex pharmaceuticals. By leveraging its unique structural features, it may serve as a building block for novel therapeutics targeting diverse diseases. Additionally, investigating its environmental stability and degradation pathways will be essential to assess its long-term viability as a pharmaceutical agent.

The development of new drugs is often hindered by challenges such as poor solubility, rapid metabolism, or off-target effects. The innovative design of [2-(4-methoxyphenyl)ethyl](1-methoxypropan-2-yl)amine addresses some of these issues through its optimized physicochemical properties. Continued research into this compound holds promise for advancing our understanding of disease mechanisms and providing new therapeutic options for patients worldwide.